Cas no 1323952-12-0 (Tert-butyl 4-(5-chloropyrimidin-2-yl)piperazine-1-carboxylate)

Tert-butyl 4-(5-chloropyrimidin-2-yl)piperazine-1-carboxylate is a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. Its key structural features—a chloropyrimidine moiety and a Boc-protected piperazine group—make it a valuable building block for constructing complex molecules. The chlorine atom at the 5-position offers reactivity for further functionalization via cross-coupling or nucleophilic substitution reactions, while the Boc group provides stability and ease of deprotection when needed. This compound is widely utilized in medicinal chemistry for the development of biologically active compounds, including kinase inhibitors and other therapeutic agents. Its high purity and well-defined reactivity profile ensure consistent performance in synthetic workflows.
Tert-butyl 4-(5-chloropyrimidin-2-yl)piperazine-1-carboxylate structure
1323952-12-0 structure
Product name:Tert-butyl 4-(5-chloropyrimidin-2-yl)piperazine-1-carboxylate
CAS No:1323952-12-0
MF:C13H19ClN4O2
MW:298.768561601639
CID:2169532
PubChem ID:53496798

Tert-butyl 4-(5-chloropyrimidin-2-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Tert-butyl 4-(5-chloropyrimidin-2-yl)piperazine-1-carboxylate
    • SCHEMBL21159159
    • DB-246356
    • tert-Butyl4-(5-chloropyrimidin-2-yl)piperazine-1-carboxylate
    • 1-Piperazinecarboxylic acid, 4-(5-chloro-2-pyrimidinyl)-, 1,1-dimethylethyl ester
    • AT21365
    • 1323952-12-0
    • DTXSID901132295
    • Inchi: InChI=1S/C13H19ClN4O2/c1-13(2,3)20-12(19)18-6-4-17(5-7-18)11-15-8-10(14)9-16-11/h8-9H,4-7H2,1-3H3
    • InChI Key: YLJDBQSKVVKNGY-UHFFFAOYSA-N
    • SMILES: CC(C)(C)OC(=O)N1CCN(CC1)C2=NC=C(C=N2)Cl

Computed Properties

  • Exact Mass: 298.1196536Da
  • Monoisotopic Mass: 298.1196536Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 332
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 58.6Ų

Tert-butyl 4-(5-chloropyrimidin-2-yl)piperazine-1-carboxylate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM165438-1g
tert-butyl 4-(5-chloropyrimidin-2-yl)piperazine-1-carboxylate
1323952-12-0 95%
1g
$1062 2021-08-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1796383-1g
tert-Butyl 4-(5-chloropyrimidin-2-yl)piperazine-1-carboxylate
1323952-12-0 98%
1g
¥8761.00 2024-08-09
Chemenu
CM165438-1g
tert-butyl 4-(5-chloropyrimidin-2-yl)piperazine-1-carboxylate
1323952-12-0 95%
1g
$885 2024-08-02

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